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An Objective Comparison of the Developmental Coordination Disorder Questionnaire's (DCDQ)

Diagnostic Accuracy

For researchers, scientists, and drug development professionals invested in

neurodevelopmental disorders, the accurate identification of individuals with Developmental

Coordination Disorder (DCD) is paramount for effective intervention and clinical trial

recruitment. The Developmental Coordination Disorder Questionnaire (DCDQ) is a widely

utilized parent-reported screening tool designed for this purpose.[1][2] This guide provides a

systematic review and meta-analysis of the DCDQ's diagnostic accuracy, comparing it with

other available screening instruments, supported by experimental data.

The DCDQ: An Overview
The DCDQ is a 15-item questionnaire completed by parents to screen for motor coordination

difficulties in children aged 5 to 15 years.[2][3] It assesses a child's motor performance in

everyday functional activities and is designed to identify children who may have DCD.[4] A

revised version, the DCDQ'07, was developed to extend the age range and improve clarity.[2]

[5]

Systematic Review and Meta-Analysis of DCDQ's
Diagnostic Accuracy

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b120542?utm_src=pdf-interest
https://www.benchchem.com/product/b120542?utm_src=pdf-body
https://www.benchchem.com/product/b120542?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/38744072/
https://www.dcdq.ca/
https://www.benchchem.com/product/b120542?utm_src=pdf-body
https://www.benchchem.com/product/b120542?utm_src=pdf-body
https://www.benchchem.com/product/b120542?utm_src=pdf-body
https://www.dcdq.ca/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7014077/
https://www.dcdq.ca/uploads/pdf/DCDQAdmin-Scoring-02-20-2012.pdf
https://www.benchchem.com/product/b120542?utm_src=pdf-body
https://www.dcdq.ca/
https://pubmed.ncbi.nlm.nih.gov/19401931/
https://www.benchchem.com/product/b120542?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b120542?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A recent systematic review and meta-analysis evaluated the predictive validity and diagnostic

accuracy of the DCDQ.[1] The study synthesized data from 27 individual studies, providing a

comprehensive overview of the questionnaire's performance.[1]

Experimental Protocol of the Meta-Analysis
The systematic review and meta-analysis were conducted following a rigorous protocol to

ensure comprehensive and unbiased results.[1]

Literature Search: A systematic search was performed across four major electronic

databases: MEDLINE, Embase, CINAHL, and PsycArticles.[1]

Inclusion Criteria: Studies were included if they investigated the predictive validity of the

DCDQ for identifying motor skill problems in children.

Data Extraction: Key data points, including sensitivity, specificity, and other diagnostic

accuracy measures, were extracted from the selected studies.

Statistical Analysis: The sensitivity and specificity of the DCDQ were assessed using

summary receiver operating characteristic (sROC) curves. Subgroup analyses were

performed based on the DCDQ version (original vs. revised), the reference standard used for

diagnosis (e.g., DSM criteria), and the type of population studied (clinical vs. general

population).[1]

Below is a diagram illustrating the typical workflow of a systematic review and meta-analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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